Octanol
Octanol
Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system.
Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite, an antifungal agent, a kairomone, a fuel additive and a bacterial metabolite. It is an octanol and a primary alcohol.
Caprylic alcohol has been used in trials studying the treatment of Essential Tremor.
1-Octanol is a natural product found in Senegalia berlandieri, Alpinia latilabris, and other organisms with data available.
octan-1-ol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless, slightly viscous liquid used as a defoaming or wetting agent. It is also used as a solvent for protective coatings, waxes, and oils, and as a raw material for plasticizers. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite, an antifungal agent, a kairomone, a fuel additive and a bacterial metabolite. It is an octanol and a primary alcohol.
Caprylic alcohol has been used in trials studying the treatment of Essential Tremor.
1-Octanol is a natural product found in Senegalia berlandieri, Alpinia latilabris, and other organisms with data available.
octan-1-ol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless, slightly viscous liquid used as a defoaming or wetting agent. It is also used as a solvent for protective coatings, waxes, and oils, and as a raw material for plasticizers. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
Brand Name:
Vulcanchem
CAS No.:
111-87-5
VCID:
VC20854259
InChI:
InChI=1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
SMILES:
CCCCCCCCO
Molecular Formula:
C8H18O
C8H18O
CH3(CH2)6CH2OH
C8H18O
CH3(CH2)6CH2OH
Molecular Weight:
130.23 g/mol
Octanol
CAS No.: 111-87-5
Cat. No.: VC20854259
Molecular Formula: C8H18O
C8H18O
CH3(CH2)6CH2OH
Molecular Weight: 130.23 g/mol
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Specification
Description | Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system. Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite, an antifungal agent, a kairomone, a fuel additive and a bacterial metabolite. It is an octanol and a primary alcohol. Caprylic alcohol has been used in trials studying the treatment of Essential Tremor. 1-Octanol is a natural product found in Senegalia berlandieri, Alpinia latilabris, and other organisms with data available. octan-1-ol is a metabolite found in or produced by Saccharomyces cerevisiae. A colorless, slightly viscous liquid used as a defoaming or wetting agent. It is also used as a solvent for protective coatings, waxes, and oils, and as a raw material for plasticizers. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed) |
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CAS No. | 111-87-5 |
Molecular Formula | C8H18O C8H18O CH3(CH2)6CH2OH |
Molecular Weight | 130.23 g/mol |
IUPAC Name | octan-1-ol |
Standard InChI | InChI=1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3 |
Standard InChI Key | KBPLFHHGFOOTCA-UHFFFAOYSA-N |
SMILES | CCCCCCCCO |
Canonical SMILES | CCCCCCCCO |
Boiling Point | 383 °F at 760 mmHg (USCG, 1999) 194.7 °C 194.00 to 196.00 °C. @ 760.00 mm Hg 194-195 °C |
Colorform | Colorless liquid |
Flash Point | 178 °F (USCG, 1999) 81.1 °C 178 °F (81 °C) (Closed cup) 81 °C c.c. |
Melting Point | 5 °F (USCG, 1999) -14.7 °C -15.5 °C |
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